Cas no 1025301-37-4 ((E)-2-(4-Chlorophenyl)sulfonyl-3-[5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile)

(E)-2-(4-Chlorophenyl)sulfonyl-3-[5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile structure

1025301-37-4 structure

Product Name:(E)-2-(4-Chlorophenyl)sulfonyl-3-[5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile

CAS No:1025301-37-4

MF:C₂₂H₁₂ClF₃N₂O₅S

MW:508.854293823242

MDL:MFCD00245587

CID:4677348

Update Time:2023-08-15

(E)-2-(4-Chlorophenyl)sulfonyl-3-[5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

- (E)-2-(4-chlorophenyl)sulfonyl-3-[5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile
- (2E)-2-(4-chlorobenzenesulfonyl)-3-{5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl}prop-2-enenitrile
- (E)-2-(4-Chlorophenyl)sulfonyl-3-[5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile
- MDL： MFCD00245587
- Inchi： 1S/C22H12ClF3N2O5S/c23-16-4-7-19(8-5-16)34(31,32)20(13-27)11-14-10-17(28(29)30)6-9-21(14)33-18-3-1-2-15(12-18)22(24,25)26/h1-12H/b20-11+
- InChI Key： XWZSVIPGBVFDRZ-RGVLZGJSSA-N
- SMILES： ClC1C=CC(=CC=1)S(/C(/C#N)=C/C1=CC(=CC=C1OC1=CC=CC(C(F)(F)F)=C1)[N+](=O)[O-])(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 34
Rotatable Bond Count: 5
Complexity: 914
Topological Polar Surface Area: 121

(E)-2-(4-Chlorophenyl)sulfonyl-3-[5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl]prop-2-enenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB161864-1 g	2-((4-Chlorophenyl)sulfonyl)-3-(5-nitro-2-(3-(trifluoromethyl)phenoxy)phenyl)prop-2-enenitrile; .	1025301-37-4		1 g	€211.30	2023-07-20
abcr	AB161864-5 g	2-((4-Chlorophenyl)sulfonyl)-3-(5-nitro-2-(3-(trifluoromethyl)phenoxy)phenyl)prop-2-enenitrile; .	1025301-37-4		5 g	€377.50	2023-07-20
abcr	AB161864-10 g	2-((4-Chlorophenyl)sulfonyl)-3-(5-nitro-2-(3-(trifluoromethyl)phenoxy)phenyl)prop-2-enenitrile; .	1025301-37-4		10 g	€482.50	2023-07-20
Key Organics Ltd	MS-8822-1MG	(2E)-2-(4-chlorobenzenesulfonyl)-3-{5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl}prop-2-enenitrile	1025301-37-4	>90%	1mg	£37.00	2025-02-08
Key Organics Ltd	MS-8822-5MG	(2E)-2-(4-chlorobenzenesulfonyl)-3-{5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl}prop-2-enenitrile	1025301-37-4	>90%	5mg	£46.00	2025-02-08
Key Organics Ltd	MS-8822-10MG	(2E)-2-(4-chlorobenzenesulfonyl)-3-{5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl}prop-2-enenitrile	1025301-37-4	>90%	10mg	£63.00	2025-02-08
Key Organics Ltd	MS-8822-20MG	(2E)-2-(4-chlorobenzenesulfonyl)-3-{5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl}prop-2-enenitrile	1025301-37-4	>90%	20mg	￡76.00	2023-04-18
Key Organics Ltd	MS-8822-50MG	(2E)-2-(4-chlorobenzenesulfonyl)-3-{5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl}prop-2-enenitrile	1025301-37-4	>90%	50mg	£102.00	2025-02-08
Key Organics Ltd	MS-8822-100MG	(2E)-2-(4-chlorobenzenesulfonyl)-3-{5-nitro-2-[3-(trifluoromethyl)phenoxy]phenyl}prop-2-enenitrile	1025301-37-4	>90%	100mg	£146.00	2025-02-08
abcr	AB161864-1g	2-((4-Chlorophenyl)sulfonyl)-3-(5-nitro-2-(3-(trifluoromethyl)phenoxy)phenyl)prop-2-enenitrile; .	1025301-37-4		1g	€211.30	2024-06-10